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Compound of Interest

Compound Name: (2-Aminoethyl)(ethyl)methylamine
CAS No.: 111-37-5; 70111-47-6
Cat. No.: B2667699

Get Quote

Executive Summary

(2-Aminoethyl)(ethyl)methylamine (CAS: 70111-47-6) is a highly specialized aliphatic
diamine utilized extensively in advanced pharmaceutical synthesis and analytical quality
control[1]. Known structurally as an unsymmetrical N,N-dialkylethylenediamine, it serves as a
critical building block and a highly monitored process impurity in the manufacturing of receptor
tyrosine kinase (RTK) inhibitors. This whitepaper provides an authoritative breakdown of its
physicochemical properties, synthetic workflows, and its pharmacological causality as a
structural analog in drug design.

Molecular Identity and Physicochemical Profiling

The compound features a central ethylenediamine backbone where one nitrogen is terminally
substituted with both an ethyl and a methyl group, leaving a primary amine available for
subsequent conjugation.

Table 1: Core Physicochemical Properties
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Parameter Value Reference

N-ethyl-N-methyl-1,2-
IUPAC Name o [2]
ethanediamine

CAS Registry Number 70111-47-6 [1]
Molecular Formula CsHi1aN2 [3]
Molecular Weight 102.18 g/mol [3]
Monoisotopic Mass 102.1157 Da [2]
Density ~0.793 g/cm3 [3]
Boiling Point 129.5 °C (at 760 mmHg) [3]
Flash Point 8.7 °C [3]

Structural Mechanics and Causality in Drug Design

In rational drug design, the aliphatic tail of a kinase inhibitor dictates the molecule's solubility,
oral bioavailability, and interaction with the solvent-exposed regions of the target protein.

(2-Aminoethyl)(ethyl)methylamine is officially cataloged as Sunitinib Impurity 31[4]. Sunitinib,
a potent multi-targeted RTK inhibitor, natively utilizes an N,N-diethylaminoethyl side chain. The
substitution of one ethyl group for a methyl group (forming the N-ethyl-N-methyl variant)
fundamentally alters the steric bulk and the basicity ( pKa) of the terminal tertiary amine.

Mechanistic Causality: When this impurity incorporates into the API backbone, the reduced
steric hindrance of the methyl group slightly increases the hydration energy of the protonated
amine. This alters the residence time of the drug within the ATP-binding pocket of VEGFR and
PDGFR. Because regulatory agencies (ICH Q3A) mandate strict control of structural analogs
that could perturb pharmacokinetic consistency, tracking this specific diamine is a critical quality
attribute (CQA) in oncology drug manufacturing.
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Figure 2: VEGFR/PDGFR signaling cascade and targeted inhibition by Sunitinib.

Synthetic Workflows and Experimental Protocols
Protocol 1: Chemical Synthesis via Gabriel Amine
Synthesis

Objective: Synthesize pure (2-Aminoethyl)(ethyl)methylamine while avoiding over-alkylation.
Causality Focus: Direct alkylation of ethylmethylamine with 2-chloroethylamine often leads to
uncontrolled polymerization because the resulting primary amine is more nucleophilic than the
starting materials. Utilizing a Gabriel synthesis route protects the primary amine sterically and
electronically during C-N bond formation, ensuring a self-validating, high-yield system.

Step-by-Step Methodology:

o Alkylation: Dissolve N-(2-bromoethyl)phthalimide (1.0 eq) and N-ethylmethylamine (1.2 eq)
in anhydrous DMF. Add anhydrous K2COs (1.5 eq) as an acid scavenger.
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Heating: Stir the suspension at 80 °C for 12 hours under an inert nitrogen atmosphere.

Isolation of Intermediate: Cool the mixture, quench with distilled water, and extract the
phthalimide-protected intermediate using ethyl acetate. Evaporate the solvent under reduced
pressure.

Deprotection (Hydrazinolysis): Dissolve the intermediate in absolute ethanol. Add Hydrazine
hydrate (1.5 eq) and reflux at 78 °C for 4 hours. The byproduct, phthalhydrazide, will
precipitate as a white solid.

Workup: Filter off the precipitate. Acidify the filtrate with HCI to form the water-soluble
dihydrochloride salt, wash with diethyl ether to remove organic impurities, and finally basify
with NaOH to extract the pure free base diamine.
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Figure 1: Gabriel synthesis workflow preventing primary amine over-alkylation.
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Analytical Characterization and LC-MS Profiling

Protocol 2: LC-MS/MS System Suitability and
Quantification

Objective: Quantify trace levels of (2-Aminoethyl)(ethyl)methylamine in API batches.
Causality Focus: Because this aliphatic diamine lacks a conjugated pi-system, standard UV-
HPLC is blind to it. Electrospray lonization Mass Spectrometry (ESI-MS) is mandatory for
detection.

Step-by-Step Methodology:

o Sample Preparation: Dissolve 10 mg of the API in 10 mL of Methanol/Water (50:50 v/v)
containing 0.1% Formic Acid. The acidic modifier forces complete protonation of the basic
aliphatic amines, maximizing ionization efficiency.

o Chromatographic Separation:

o Column: C18 Reversed-Phase (2.1 x 100 mm, 1.7 um). Reasoning: A highly end-capped
stationary phase is required to prevent peak tailing caused by the diamine interacting with
residual silanols.

o Mobile Phase A: 0.1% Formic Acid in MS-grade H20.
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
o Gradient: 2% B to 60% B over 8 minutes.
o Mass Spectrometry Parameters (ESI+):
o Capillary Voltage: 3.0 kV.
o Desolvation Temperature: 350 °C.

o Self-Validating System Check: The protocol is valid only if the signal-to-noise (S/N) ratio of
the [M+H]+ peak at m/z 103.12298 exceeds 10:1. The detection must be orthogonally
confirmed by the presence of the sodium adduct [M+Na]+ at m/z 125.10492 to rule out
isobaric interference.
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Table 2: High-Resolution ESI+ Mass Spectrometry

Profile
Adduct Species Predicted m/z Predicted CCS (A?)  Diagnostic Role
[M+H]+ 103.12298 122.0 Primary quantifier ion
Orthogonal
[M+Na]+ 125.10492 127.9 _ .
confirmation
Buffer-dependent
[M+NH4]+ 120.14952 1447
adduct
In-source
[M+H-H20]+ 85.11296 117.0 _
fragmentation

(Data sourced from
PubChemlLite
predicted collision

cross-sections[2])

Safety and EHS Handling Guidelines

According to AK Scientific safety data[1], (2-Aminoethyl)(ethyl)methylamine is classified

under GHS as a Category 1B Corrosive.

e Hazards: Causes severe skin burns and eye damage (Hazard Statement H314). The signal

word is strictly designated as Danger[1].

» Handling Causality: Due to its high basicity and volatility (Boiling Point 129.5 °C), handling

must occur in a Class 1l fume hood. Inhalation of vapors causes severe respiratory tract

irritation.

o Storage: Must be stored tightly sealed under an inert gas (Argon/Nitrogen) at 2—8°C.

Exposure to atmospheric carbon dioxide rapidly degrades the standard via the formation of

carbamate salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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